Cas no 2137632-48-3 (5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole
• CAS No: 2137632-48-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD31600222
• CID: 5609031
• PubChem ID: 165486281
• Update Time: 2025-10-20

5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-844231
• 5-cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole
• 2137632-48-3
• 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole

• MDL： MFCD31600222
• Inchi： 1S/C9H12N2O/c1-6(2)8-10-9(12-11-8)7-4-3-5-7/h7H,1,3-5H2,2H3
• InChI Key： VWCKDLQDISLFJZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCC2)=NC(C(=C)C)=N1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole

Comprehensive Overview of 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole (CAS No. 2137632-48-3)

The compound 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole (CAS No. 2137632-48-3) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,4-oxadiazole core substituted with a cyclobutyl group and a prop-1-en-2-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals, agrochemicals, and functional materials.

In recent years, the demand for innovative heterocyclic compounds like 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole has surged due to their versatility in drug discovery. The 1,2,4-oxadiazole ring is known for its bioisosteric properties, often serving as a surrogate for esters or amides in drug design. This compound's cyclobutyl and prop-1-en-2-yl substituents further enhance its lipophilicity and metabolic stability, making it a valuable scaffold for targeting enzymes and receptors.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole?" The synthesis typically involves the cyclization of amidoximes with carboxylic acid derivatives or the reaction of nitriles with hydroxylamine. Advanced techniques like microwave-assisted synthesis and flow chemistry have also been explored to improve yields and reduce reaction times. These methods align with the growing trend of green chemistry and sustainable manufacturing practices.

The compound's potential applications extend beyond pharmaceuticals. In material science, 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole has been investigated for its optical and electronic properties. Its rigid cyclobutyl ring and conjugated prop-1-en-2-yl group contribute to its stability under UV light, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the global push for renewable energy technologies and energy-efficient materials.

Another hot topic is the "biological activity of 1,2,4-oxadiazole derivatives." Studies suggest that 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole may exhibit antimicrobial, anti-inflammatory, or anticancer properties, though detailed mechanistic studies are still underway. Its ability to modulate protein-protein interactions and inhibit specific enzymes has sparked interest in targeted therapy development, particularly in oncology and infectious diseases.

From a regulatory perspective, 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole is not classified as a hazardous substance under current guidelines. However, researchers must adhere to standard laboratory safety protocols when handling it. The compound's stability and low toxicity profile make it suitable for large-scale production, addressing the pharmaceutical industry's need for scalable synthetic intermediates.

In conclusion, 5-Cyclobutyl-3-(prop-1-en-2-yl)-1,2,4-oxadiazole (CAS No. 2137632-48-3) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight its importance in modern scientific research. As interest in heterocyclic compounds continues to grow, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.